Cas no 2701705-46-4 (1-(4-((Trifluoromethyl)thio)phenyl)ethan-1-amine hydrochloride)

1-(4-((Trifluoromethyl)thio)phenyl)ethan-1-amine hydrochloride structure
2701705-46-4 structure
Product Name:1-(4-((Trifluoromethyl)thio)phenyl)ethan-1-amine hydrochloride
CAS No:2701705-46-4
MF:C9H11ClF3NS
MW:257.703550577164
CID:5085778
PubChem ID:129317670
Update Time:2024-11-08

1-(4-((Trifluoromethyl)thio)phenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(4-[(Trifluoromethyl)sulfanyl]phenyl)ethan-1-amine HCl
    • BS-46621
    • 1-{4-[(trifluoromethyl)sulfanyl]phenyl}ethanamine hydrochloride
    • 2701705-46-4
    • (R)-1-(4-((Trifluoromethyl)thio)phenyl)ethan-1-amine hydrochloride
    • 1-[4-(trifluoromethylsulfanyl)phenyl]ethanamine;hydrochloride
    • E75558
    • 1-(4-((Trifluoromethyl)thio)phenyl)ethan-1-amine hydrochloride
    • AXC24039
    • Inchi: 1S/C9H10F3NS.ClH/c1-6(13)7-2-4-8(5-3-7)14-9(10,11)12;/h2-6H,13H2,1H3;1H
    • InChI Key: FATBLICFSRIJRR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(N)C)=CC=1)C(F)(F)F.Cl

Computed Properties

  • Exact Mass: 257.0252827g/mol
  • Monoisotopic Mass: 257.0252827g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.3Ų

1-(4-((Trifluoromethyl)thio)phenyl)ethan-1-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1228340-1g
1-(4-((Trifluoromethyl)thio)phenyl)ethan-1-amine hydrochloride
2701705-46-4 95%
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1-(4-((Trifluoromethyl)thio)phenyl)ethan-1-amine hydrochloride
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$231.0 2025-02-24
Ambeed
A1373070-1g
1-(4-((Trifluoromethyl)thio)phenyl)ethan-1-amine hydrochloride
2701705-46-4 98%
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$575.0 2025-02-24
eNovation Chemicals LLC
Y1228340-5g
1-(4-((trifluoromethyl)thio)phenyl)ethan-1-amine hydrochloride
2701705-46-4 95%
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$1900 2025-02-20
eNovation Chemicals LLC
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2701705-46-4 98%
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$177.00 2025-02-12
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AR01XCIG-250mg
1-(4-((Trifluoromethyl)thio)phenyl)ethan-1-amine hydrochloride
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1PlusChem
1P01XCA4-100mg
1-(4-((Trifluoromethyl)thio)phenyl)ethan-1-amine hydrochloride
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1PlusChem
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